2,4-Diiodopyrimidin-5-amine

• Molecular Formula: C4H3I2N3
• Molecular Weight: 346.90 g/mol
• IUPAC Name: 2,4-diiodopyrimidin-5-amine
• InChI: InChI=1S/C4H3I2N3/c5-3-2(7)1-8-4(6)9-3/h1H,7H2
• InChI Key: NYOKUDOQNJBYKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC(=N1)I)I)N

Description

2,4-Diiodopyrimidin-5-amine is a useful research compound. Its molecular formula is C4H3I2N3 and its molecular weight is 346.90 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,4-Diiodopyrimidin-5-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,4-Diiodopyrimidin-5-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 4-necked roundbottom flask was charged with acetone (9.8 L), 2,4-dichloro-5-nitropyrimidine (670 g, 3.45 mol), and sodium iodide dihydrate (1929.6 g, 10.38 mol). Hydrogen iodide (67 ml, 40%) was then added dropwise. The resulting solution was allowed to react, with stirring, for three hours while the temperature was maintained at 20-30° C. Iron (978.6 g, 17.48 mol) was then added followed by the dropwise addition of water (300 ml). The resulting solution was allowed to react, with stirring, for an additional two hours while the temperature was maintained at reflux. The resulting slurry was filtered and the filtrate was concentrated under reduced pressure. The resulting aqueous solution was extracted four times with five liters of ethyl acetate. The combined organic layers were concentrated under reduced pressure. The resulting residue was purified via silica gel chromatography eluting with 1:1 ethyl acetate/petroleum ether to afford the title compound.